Cas no 1805999-30-7 (2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805999-30-7
• MF: C₆H₃Cl₂F₂NO
• MW: 213.996926546097
• CID: 4800473
• Update Time: 2025-10-22

2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H3Cl2F2NO/c7-4-2(6(9)10)1-3(12)11-5(4)8/h1,6H,(H,11,12)
• InChI Key： COPMNVUJXLMTHA-UHFFFAOYSA-N
• SMILES： ClC1=C(NC(C=C1C(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine

Comprehensive Overview of 2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805999-30-7)

2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805999-30-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

The growing demand for fluorinated compounds in modern chemistry has positioned 2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine as a subject of intense study. Researchers are increasingly exploring its potential in enzyme inhibition and molecular targeting, driven by the need for more efficient and selective therapeutic agents. Its CAS No. 1805999-30-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

One of the most discussed topics in relation to this compound is its role in heterocyclic chemistry. The pyridine core, combined with chloro and difluoromethyl substituents, offers a robust platform for further functionalization. This adaptability is crucial for designing compounds with enhanced bioavailability and metabolic stability, addressing common challenges in medicinal chemistry.

In agrochemical applications, 2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine is explored for its potential as a pesticide intermediate. With the global push toward sustainable agriculture, this compound’s ability to contribute to the development of low-toxicity and high-efficiency crop protection agents has become a focal point. Its hydroxypyridine moiety is particularly noteworthy for its role in modulating biological activity.

From a synthetic perspective, the compound’s CAS No. 1805999-30-7 is often associated with regioselective reactions and catalytic transformations. Recent advancements in flow chemistry and microwave-assisted synthesis have further highlighted its utility, enabling more efficient and scalable production methods. These innovations align with the industry’s shift toward cost-effective and environmentally friendly processes.

The safety and handling of 2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended during its use. This emphasis on safety resonates with broader discussions on responsible chemical management and occupational health.

In summary, 2,3-Dichloro-4-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805999-30-7) represents a compelling case study in the intersection of organic synthesis, pharmaceutical development, and agrochemical innovation. Its multifaceted applications and alignment with contemporary scientific priorities ensure its continued relevance in research and industrial settings.